Cas no 2138106-26-8 (3-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}cyclobutane-1-carboxylic acid)

• Product Name: 3-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}cyclobutane-1-carboxylic acid
• CAS No: 2138106-26-8
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 6507265
• PubChem ID: 165500774
• Update Time: 2025-07-02

3-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}cyclobutane-1-carboxylic acid
• 3-{4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl}cyclobutane-1-carboxylic acid
• EN300-1196593
• 2138106-26-8

• Inchi： 1S/C15H26N2O4/c1-10-9-16(14(20)21-15(2,3)4)5-6-17(10)12-7-11(8-12)13(18)19/h10-12H,5-9H2,1-4H3,(H,18,19)
• InChI Key： UZZACIBRFPTYKY-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)N1CCN(C(=O)OC(C)(C)C)CC1C)=O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on 3-{4-(tert-butoxy)carbonyl-2-methylpiperazin-1-yl}cyclobutane-1-carboxylic acid

Introduction to 3-{4-(tert-butoxycarbonyl-2-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid (CAS No. 2138106-26-8)}

3-{4-(tert-butoxycarbonyl-2-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid

, with the CAS number 2138106-26-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with a piperazine moiety, which is further functionalized with a tert-butoxycarbonyl (Boc) group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmaceutical agents, particularly those targeting neurological and cardiovascular disorders.

The piperazine moiety is a common pharmacophore in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors. In particular, piperazine derivatives have been extensively studied for their potential in treating conditions such as depression, anxiety, and hypertension. The presence of the Boc group in 3-{4-(tert-butoxycarbonyl-2-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid provides stability during synthetic processes and protects the amine functionality, allowing for selective deprotection when needed.

In recent years, there has been a growing interest in the development of novel compounds that combine the benefits of cycloalkane scaffolds with heterocyclic functionalities. The cyclobutane ring, for instance, can enhance metabolic stability and bioavailability, making it an attractive structural motif for drug candidates. The integration of these features into a single molecule has led to the discovery of several promising lead compounds that exhibit improved pharmacokinetic properties compared to their linear counterparts.

The synthesis of 3-{4-(tert-butoxycarbonyl-2-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the cyclobutane ring via cyclization reactions, followed by functionalization with the piperazine moiety and subsequent protection with the Boc group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce specific substituents at desired positions on the molecule.

The compound's potential applications extend beyond its role as an intermediate in drug synthesis. Researchers have explored its utility in developing novel ligands for receptor binding studies, particularly those targeting serotonin and dopamine receptors. These receptors are implicated in various neurological disorders, making 3-{4-(tert-butoxycarbonyl-2-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid a promising candidate for further investigation in this field.

Recent studies have also highlighted the compound's role in preclinical research aimed at understanding the mechanisms underlying drug action. By using computational modeling techniques, researchers have been able to predict how 3-{4-(tert-butoxycarbonyl-2-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid interacts with biological targets at the molecular level. These insights have provided valuable guidance for optimizing its structure and improving its pharmacological profile.

The development of new synthetic methodologies has further enhanced the accessibility of this compound for research purposes. Advances in flow chemistry and continuous manufacturing have enabled more efficient production processes, reducing costs and improving scalability. These innovations are crucial for supporting both academic research and industrial applications where large quantities of high-quality intermediates are required.

In conclusion, 3-{4-(tert-butoxycarbonyl-2-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers investigating neurological and cardiovascular disorders. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.